Cas no 1005582-65-9 (2-(4-chloro-3-methyl-1H-pyrazol-1-yl)propanehydrazide)

2-(4-Chloro-3-methyl-1H-pyrazol-1-yl)propanehydrazide is a specialized hydrazide derivative featuring a substituted pyrazole core. Its molecular structure, incorporating both chloro and methyl functional groups, enhances its reactivity and potential utility in synthetic chemistry applications. The compound’s hydrazide moiety offers versatility as a building block for the synthesis of heterocyclic compounds, agrochemicals, or pharmaceuticals. Its stability under controlled conditions and well-defined reactivity profile make it suitable for use in targeted organic transformations. The presence of the pyrazole ring further contributes to its potential biological activity, suggesting applications in medicinal chemistry research. Proper handling and storage are recommended due to its reactive functional groups.

2-(4-chloro-3-methyl-1H-pyrazol-1-yl)propanehydrazide structure

1005582-65-9 structure

Product Name:2-(4-chloro-3-methyl-1H-pyrazol-1-yl)propanehydrazide

CAS No:1005582-65-9

MF:C₇H₁₁ClN₄O

MW:202.641439676285

MDL:MFCD03419641

CID:3058787

PubChem ID:17024605

Update Time:2025-10-29

2-(4-chloro-3-methyl-1H-pyrazol-1-yl)propanehydrazide Chemical and Physical Properties

Names and Identifiers

- 2-(4-Chloro-3-methyl-pyrazol-1-yl)-propionic acid hydrazide
- 2-(4-chloro-3-methyl-1H-pyrazol-1-yl)propanehydrazide
- EN300-228391
- 2-(4-chloro-3-methyl-1H-pyrazol-1-yl)propanohydrazide
- 2-(4-chloro-3-methyl-1 h -pyrazol-1-yl)propionic acid hydrazide
- 1005582-65-9
- 2-(4-chloro-3-methylpyrazolyl)propanohydrazide
- AKOS000308217
- STK312362
- BBL038644
- FQB58265
- CS-0240426
- 2-(4-chloro-3-methylpyrazol-1-yl)propanehydrazide
- MDL： MFCD03419641
- Inchi： 1S/C7H11ClN4O/c1-4-6(8)3-12(11-4)5(2)7(13)10-9/h3,5H,9H2,1-2H3,(H,10,13)
- InChI Key： SZGUTHHOTOSBPU-UHFFFAOYSA-N
- SMILES： ClC1C(C)=NN(C=1)C(C(NN)=O)C

Computed Properties

Exact Mass: 202.062139g/mol
Monoisotopic Mass: 202.062139g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 201
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 202.64g/mol
XLogP3: 0.4
Topological Polar Surface Area: 72.9Å²

2-(4-chloro-3-methyl-1H-pyrazol-1-yl)propanehydrazide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	026782-1g	2-(4-Chloro-3-methyl-1H-pyrazol-1-yl)propionic acid hydrazide	1005582-65-9		1g	￡210.00	2022-03-01
Fluorochem	026782-5g	2-(4-Chloro-3-methyl-1H-pyrazol-1-yl)propionic acid hydrazide	1005582-65-9		5g	￡591.00	2022-03-01
abcr	AB498352-250 mg	2-(4-Chloro-3-methyl-1H-pyrazol-1-yl)propanohydrazide	1005582-65-9		250MG	€198.50	2022-03-24
abcr	AB498352-500 mg	2-(4-Chloro-3-methyl-1H-pyrazol-1-yl)propanohydrazide	1005582-65-9		500MG	€264.80	2022-03-24
abcr	AB498352-1 g	2-(4-Chloro-3-methyl-1H-pyrazol-1-yl)propanohydrazide	1005582-65-9		1g	€309.00	2022-03-24
abcr	AB498352-5 g	2-(4-Chloro-3-methyl-1H-pyrazol-1-yl)propanohydrazide	1005582-65-9		5g	€752.70	2022-03-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1311096-50mg	2-(4-chloro-3-methyl-1h-pyraZol-1-yl)propanohydrazide	1005582-65-9	95%	50mg	￥1497	2023-04-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1311096-100mg	2-(4-chloro-3-methyl-1h-pyraZol-1-yl)propanohydrazide	1005582-65-9	95%	100mg	￥1703	2023-04-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1311096-250mg	2-(4-chloro-3-methyl-1h-pyraZol-1-yl)propanohydrazide	1005582-65-9	95%	250mg	￥2590	2023-04-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1311096-500mg	2-(4-chloro-3-methyl-1h-pyraZol-1-yl)propanohydrazide	1005582-65-9	95%	500mg	￥4939	2023-04-17

2-(4-chloro-3-methyl-1H-pyrazol-1-yl)propanehydrazide Related Literature

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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
2. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
3. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
4. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
5. An approach for correlating the structural and electrical properties of Zr4+-modified SrBi4Ti4O15/SBT ceramic

Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331

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